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Compound of Interest

Compound Name: Phthalanilide

cat. No.: B097482

Disclaimer: The following information pertains to the disposal of Phthalimide (CAS No. 85-41-
6). The term "Phthalanilide” may be used interchangeably in some contexts, but it is crucial to
verify the exact chemical identity and consult the specific Safety Data Sheet (SDS) for the
compound in your possession before proceeding with any handling or disposal procedures.

This guide provides essential safety and logistical information for the proper disposal of
Phthalimide, intended for researchers, scientists, and drug development professionals. The
procedures outlined below are based on available safety data and are designed to ensure safe
handling and compliance with general laboratory waste management practices.

Chemical and Physical Properties

A summary of key quantitative data for Phthalimide is presented below. This information is
critical for understanding the chemical's behavior and potential hazards.
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Property Value Source
Molecular Formula CsHsNO2 [1]
Molar Mass 147.13 g/mol [2][3]
Appearance White crystalline solid [4]
Melting Point 238 °C (460 °F; 511 K) [5]
Boiling Point 330 _OC (637°F: 609 1K) [5]
sublimes

Solubility in Water <0.1 g/100 ml (19.5 °C) [5]
Acute Oral Toxicity (LD50) >5000 mg/kg (Mouse) [6]
Acidity (pKa) 8.3 [5]

Detailed Disposal Protocol

The proper disposal of Phthalimide waste is essential to maintain a safe laboratory
environment and to comply with environmental regulations. The following step-by-step protocol
should be followed.

l. Personal Protective Equipment (PPE)

Before handling Phthalimide waste, ensure that the following personal protective equipment is

worn:

Eye Protection: Safety goggles with side protection.[1]

Hand Protection: Suitable chemical-resistant gloves (tested according to EN 374).[1]

Respiratory Protection: In the case of dust formation, a particulate filter device (EN 143) is
necessary.[1]

Protective Clothing: A standard laboratory coat should be worn.

Il. Waste Segregation and Collection
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e Solid Phthalimide Waste:
o Collect unwanted or expired solid Phthalimide in a clearly labeled, sealable container.

o The label should include the chemical name ("Phthalimide Waste"), the relevant hazard
symbols (if applicable, though Phthalimide is generally not classified as hazardous[7]), and
the date of accumulation.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[3]

e Contaminated Labware and Materials:

o Any labware (e.g., flasks, beakers), disposable materials (e.g., weighing paper, gloves), or
spill cleanup materials that are contaminated with Phthalimide should be collected
separately.

o Place these materials in a designated, labeled hazardous waste container.

o Handle contaminated packages and materials in the same way as the substance itself.[1]
o Empty Chemical Containers:

o Empty Phthalimide containers must be triple-rinsed with a suitable solvent.

o The first rinseate must be collected and disposed of as hazardous waste.[9] Subsequent
rinsates should also be collected.

o After thorough rinsing and air-drying, the container can be disposed of as regular waste or
recycled, depending on local regulations.[1][9]

lll. Disposal Procedure

o Consult Local Regulations: Always consult with your institution's Environmental Health and
Safety (EHS) office or the appropriate local waste disposal expert for specific guidance.[1]
Waste disposal regulations can vary significantly by region.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://gtilaboratorysupplies.com/assets/images/Phthalimide%20SDS.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.carlroth.com/medias/SDB-1E88-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM1NzR8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhsTVM4NU1UWTVPVFkwT1Rrd05EazBMMU5FUWw4eFJUZzRYMEZWWDBWT0xuQmtaZ3xiODAxNmM2M2M3Y2I3NzgxMTI0YjA3YjRjMzc5ZjljMGI5ZDRhZDAwZGE0MDFjZDA3ODRhNzQ5NTIxNDlmYjM2
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.carlroth.com/medias/SDB-1E88-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM1NzR8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhsTVM4NU1UWTVPVFkwT1Rrd05EazBMMU5FUWw4eFJUZzRYMEZWWDBWT0xuQmtaZ3xiODAxNmM2M2M3Y2I3NzgxMTI0YjA3YjRjMzc5ZjljMGI5ZDRhZDAwZGE0MDFjZDA3ODRhNzQ5NTIxNDlmYjM2
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.carlroth.com/medias/SDB-1E88-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM1NzR8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhsTVM4NU1UWTVPVFkwT1Rrd05EazBMMU5FUWw4eFJUZzRYMEZWWDBWT0xuQmtaZ3xiODAxNmM2M2M3Y2I3NzgxMTI0YjA3YjRjMzc5ZjljMGI5ZDRhZDAwZGE0MDFjZDA3ODRhNzQ5NTIxNDlmYjM2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Arrange for Pickup: Once your Phthalimide waste container is full, or on a regular schedule,
arrange for a pickup by a licensed hazardous waste disposal company. Do not attempt to
dispose of Phthalimide waste in the regular trash or by pouring it down the drain.[1]

o Accidental Spills:
o In the event of a spill, ensure the area is well-ventilated.[1]
o Mechanically take up the spilled solid material, avoiding dust formation.[8]
o Place the collected material into an appropriate, labeled container for disposal.[1]
o Clean the spill area thoroughly.

Phthalimide Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Phthalimide
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Phthalimide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. carlroth.com [carlroth.com]

. Phthalimide- Preparation, Chemical Reactions & Uses [turito.com]

. Phthalimide | CBH5NO2 | CID 6809 - PubChem [pubchem.ncbi.nim.nih.gov]
. solubilityofthings.com [solubilityofthings.com]

. Phthalimide - Wikipedia [en.wikipedia.org]

. oxfordlabchem.com [oxfordlabchem.com]

. gtilaboratorysupplies.com [gtilaboratorysupplies.com]

. fishersci.se [fishersci.se]

°
(o] (0] ~ (o)) ()] EEN w N =

. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for Phthalimide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097482#phthalanilide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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